Cas no 16971-33-8 (Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ))

• Product Name: Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ)
• CAS No: 16971-33-8
• MF: C₅₅H₄₅ClOP₃Ru
• MW: 951.389495611191
• MDL: MFCD31942895
• CID: 50624
• PubChem ID: 24860276
• Update Time: 2025-04-18

Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ) Chemical and Physical Properties

Names and Identifiers

• carbonylchlorohydridotris(triphenyl-phosphine)rut
• Carbonylchlorohydridotris(triphenylphosphine)ruthenium(II)
• Carbonylchlorohydrotris(triphenylphosphine)ruthenium
• Carbonylchlorohydridotris(triphenylphosphine)ruthe nium(Ⅱ)
• Carbonylchlorohydridotris(triphenylphosphine)-ruthenium(II)
• Chlorocarbonylhydridotris(triphenlyphosphine) Ruthenium (II)
• Carbonylchlorohydrido tris (triphenylphosphine) ru
• Carbonylchlorohydridotris(triphenylphosphine)ruthenium
• Hydridochlorocarbonyltris-(triphenylphosphino)-ruthenium
• CARBONYLCHLOROHYDRIDOTRIS(TRIPHENYLPHOSPHINE)RUTHENIUM (II)
• Carbonylchlorohydridotris(triphenylphosphine)ruthenium(II),99%
• Carbonylchlorohydridotris(triphenylphosphine)rutheniuM(II),98% (PPh3)3(CO)HRuCl
• RuHCl(CO)(PPh3)3
• Carbon monoxide;chloro(hydrido)ruthenium;triphenylphosphane
• Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ)
• carbon monoxide;chlororuthenium;triphenylphosphane
• C73265
• 16971-33-8
• AKOS025310735
• MFCD31942895

• MDL： MFCD31942895
• Inchi： 1S/3C18H15P.CO.ClH.Ru/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;/h3*1-15H;;1H;/q;;;;;+1/p-1
• InChI Key： MVJRXTSUBHUUPN-UHFFFAOYSA-M
• SMILES： [Ru]Cl.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-]

Computed Properties

• Exact Mass: 951.14200
• Monoisotopic Mass: 952.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 61
• Rotatable Bond Count: 9
• Complexity: 214
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 204-206 °C (dec.) (lit.)
• Boiling Point: 360°C at 760 mmHg
• Flash Point: 181.7°C
• Water Partition Coefficient: Insoluble
• PSA: 40.77000
• LogP: 10.81590
• Solubility: Insoluble in water
• Sensitiveness: Air stable, light sensitive

Carbonylchlorohydridotris(triphenylphosphine)ruthenium(Ⅱ) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-37/39-36/37/39-22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Safety Term：S22;S26;S36/37/39

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds